Cas no 2171470-22-5 (tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate)

• Product Name: tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate
• CAS No: 2171470-22-5
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5909570
• PubChem ID: 165509117
• Update Time: 2025-10-29

tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate
• EN300-1277771
• tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro[5.6]dodecane-9-carboxylate
• 2171470-22-5

• Inchi： 1S/C15H28N2O4/c1-14(2,3)21-13(18)17-7-4-5-15(6-8-17)11-19-10-12(9-16)20-15/h12H,4-11,16H2,1-3H3
• InChI Key： JBRBNTCAAKHRMV-UHFFFAOYSA-N
• SMILES： O1C(CN)COCC21CCN(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74Ų

Additional information on tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate

Introduction to Tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate (CAS No. 2171470-22-5)

Ter-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6-dodecane-9-carboxylate, identified by its CAS number 2171470-22-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of spirocyclic molecules, which are known for their unique structural and functional properties. The presence of both amino and carboxyl functional groups, along with the spirocyclic framework, makes this molecule a promising candidate for various applications in drug development and biochemical research.

The molecular structure of tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6-dodecane-9-carboxylate features a spiro center that links two heterocyclic rings: a piperazine-like ring system and a dioxane moiety. This unique arrangement contributes to the compound's flexibility and reactivity, which are essential for its potential use in medicinal chemistry. The tert-butyl group at the end of the molecule enhances its stability and solubility in various solvents, making it more amenable for synthetic and analytical purposes.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit diverse biological activities. Research has shown that these molecules can interact with biological targets in unique ways, leading to the development of novel therapeutic agents. For instance, studies have demonstrated that spirocyclic compounds can serve as scaffolds for designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The amino group at the 2-position of tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6-dodecane-9-carboxylate provides a site for further functionalization, allowing chemists to attach various pharmacophores or linkers. This versatility makes the compound an attractive building block for drug discovery campaigns. Additionally, the carboxyl group at the 9-position can be used to form esters or amides, which are common modifications in drug design to improve bioavailability and metabolic stability.

One of the most compelling aspects of this compound is its potential application in peptidomimetics. Peptidomimetics are synthetic analogs of natural peptides that aim to replicate their biological activity while overcoming issues such as poor pharmacokinetics or immunogenicity. The spirocyclic core of tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6-dodecane-9-carboxylate can mimic peptide bonds, providing a scaffold for designing molecules that interact with peptide receptors or enzymes.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of complex compounds like this one. By using sophisticated algorithms and databases, researchers can predict the binding affinity of tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6-dodecane-9-carboxylate to various biological targets. This approach has accelerated the discovery process by allowing scientists to screen large libraries of compounds virtual before conducting wet-lab experiments.

The synthesis of tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6-dodecane-9-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yields and purity. However, recent methodologies have improved the efficiency of these reactions, making it more feasible to produce this compound on a larger scale.

In conclusion, tert-butyl 2-(aminomethyl)-1,4-dioxa-9-azaspiro5.6-dodecane-9-carboxylate (CAS No. 2171470-22-5) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it an excellent candidate for designing novel drugs targeting various diseases. As research continues to uncover new applications for spirocyclic compounds, this molecule is likely to play an increasingly important role in the future of medicine.